Cas no 821777-81-5 (Benzenamine, 4-bromo-N-(2,2,2-trifluoroethyl)-2-(trifluoromethyl)-)

• Product Name: Benzenamine, 4-bromo-N-(2,2,2-trifluoroethyl)-2-(trifluoromethyl)-
• CAS No: 821777-81-5
• MF: C₉H₆BrF₆N
• MW: 322.045062541962
• CID: 697197
• PubChem ID: 59557088
• Update Time: 2025-04-19

Benzenamine, 4-bromo-N-(2,2,2-trifluoroethyl)-2-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-bromo-N-(2,2,2-trifluoroethyl)-2-(trifluoromethyl)-
• 4-bromo-N-(2,2,2-trifluoroethyl)-2-(trifluoromethyl)aniline
• DTXSID20732376
• 821777-81-5
• SCHEMBL3413889

• Inchi： 1S/C9H6BrF6N/c10-5-1-2-7(17-4-8(11,12)13)6(3-5)9(14,15)16/h1-3,17H,4H2
• InChI Key： IHXOOOQNGSTFLN-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C(F)(F)F)C=1)NCC(F)(F)F

Computed Properties

• Exact Mass: 320.95878g/mol
• Monoisotopic Mass: 320.95878g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 12Ų